Cas no 84814-92-6 ( )

• Product name: &nbsp
• CAS No: 84814-92-6
• MF: C₁₄H₁₃NO₂
• MW: 227.25852
• CID: 881469
• PubChem ID: 280657

  Chemical and Physical Properties

Names and Identifiers

• (6E)-6-[(4-hydroxy-2-methylanilino)methylidene]cyclohexa-2,4-dien-1-one
• NSC-132536
• DTXSID30421860
• QOXHFIKFWBOZLP-UHFFFAOYSA-N
• 84814-92-6
• AC1O1CVV
• NSC132536
• 4-(2-hydroxybenzylideneamino)-3-methylphenol
• SCHEMBL11192462
•  

• Inchi： InChI=1S/C14H13NO2/c1-10-8-12(16)6-7-13(10)15-9-11-4-2-3-5-14(11)17/h2-9,16-17H,1H3
• InChI Key： QOXHFIKFWBOZLP-UHFFFAOYSA-N
• SMILES： CC1=C(C=CC(=C1)O)N=CC2=CC=CC=C2O

Computed Properties

• Exact Mass: 227.094628657g/mol
• Monoisotopic Mass: 227.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.8Ų
• XLogP3: 2.9